Cas no 2172250-30-3 (2,4-dimethyl-N-(2-methylpropyl)pyrrolo1,2-apyrimidine-8-sulfonamide)

• Product Name: 2,4-dimethyl-N-(2-methylpropyl)pyrrolo1,2-apyrimidine-8-sulfonamide
• CAS No: 2172250-30-3
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 6269682
• PubChem ID: 165587597
• Update Time: 2025-08-04

2,4-dimethyl-N-(2-methylpropyl)pyrrolo1,2-apyrimidine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-(2-methylpropyl)pyrrolo1,2-apyrimidine-8-sulfonamide
• 2,4-dimethyl-N-(2-methylpropyl)pyrrolo[1,2-a]pyrimidine-8-sulfonamide
• EN300-1591653
• 2172250-30-3

• Inchi： 1S/C13H19N3O2S/c1-9(2)8-14-19(17,18)12-5-6-16-11(4)7-10(3)15-13(12)16/h5-7,9,14H,8H2,1-4H3
• InChI Key： ZMTQSMBGKRAJFN-UHFFFAOYSA-N
• SMILES： S(C1C=CN2C(C)=CC(C)=NC2=1)(NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 281.11979803g/mol
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,4-dimethyl-N-(2-methylpropyl)pyrrolo1,2-apyrimidine-8-sulfonamide

Compound CAS No. 2172250-30-3: 2,4-Dimethyl-N-(2-Methylpropyl)pyrrolo[1,2-a]pyrimidine-8-Sulfonamide

The compound with CAS No. 2172250-30-3, known as 2,4-Dimethyl-N-(2-Methylpropyl)pyrrolo[1,2-a]pyrimidine-8-Sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the broader class of sulfonamides, which are widely recognized for their diverse applications in drug development. The structure of this compound is characterized by a pyrrolo[1,2-a]pyrimidine ring system, which is a fused bicyclic structure combining a pyrrole and a pyrimidine moiety. This unique structural feature contributes to its potential as a bioactive molecule, capable of interacting with various biological targets.

The synthesis of 2,4-Dimethyl-N-(2-Methylpropyl)pyrrolo[1,2-a]pyrimidine-8-Sulfonamide involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in molecular design have enabled researchers to optimize the synthesis process, ensuring higher yields and improved purity. The methyl groups at positions 2 and 4 on the pyrrolo[1,2-a]pyrimidine ring are critical for stabilizing the molecule's conformation and enhancing its pharmacokinetic properties. Additionally, the sulfonamide group at position 8 plays a pivotal role in modulating the compound's bioavailability and tissue penetration.

In terms of biological activity, this compound has demonstrated remarkable potential in inhibiting specific enzymes and receptors associated with various pathological conditions. For instance, studies have shown that pyrrolo[1,2-a]pyrimidine derivatives can act as potent inhibitors of kinases involved in cancer progression. The methylpropyl group attached to the sulfonamide moiety enhances the molecule's lipophilicity, which is crucial for crossing cellular membranes and reaching intracellular targets. Recent research has also highlighted its potential as an anti-inflammatory agent, with promising results in preclinical models of chronic inflammation.

The application of CAS No. 2172250-30-3 extends beyond therapeutic development. Its unique chemical properties make it a valuable tool in molecular biology strong>, particularly in studying protein-ligand interactions. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the binding modes of this compound with its target proteins. These insights are invaluable for designing next-generation drugs with enhanced efficacy and reduced side effects.

In conclusion, CAS No. 2172250-30-3: 2,4-Dimethyl-N-(2-Methylpropyl)pyrrolo[1,2-a]pyrimidine-8-Sulfonamide strong> represents a cutting-edge chemical entity with vast potential in drug discovery and development. Its distinctive structure and biological activity make it a focal point for researchers aiming to address unmet medical needs. As ongoing studies continue to uncover its full spectrum of applications, this compound stands at the forefront of innovative solutions in the pharmaceutical industry.